![molecular formula C19H19N3O3 B5877223 1-[3-(4-nitrophenyl)acryloyl]-4-phenylpiperazine](/img/structure/B5877223.png)
1-[3-(4-nitrophenyl)acryloyl]-4-phenylpiperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[3-(4-nitrophenyl)acryloyl]-4-phenylpiperazine is a chemical compound that has been the subject of scientific research due to its potential applications in the fields of medicinal chemistry and drug discovery. This molecule is a piperazine derivative that has been shown to exhibit interesting biochemical and physiological effects, making it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of 1-[3-(4-nitrophenyl)acryloyl]-4-phenylpiperazine is not fully understood, but it is believed to involve the modulation of certain neurotransmitter systems in the brain. Specifically, this molecule has been shown to interact with the dopamine and serotonin systems, which are known to play important roles in mood regulation and reward processing.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of interesting biochemical and physiological effects. For example, this molecule has been shown to increase dopamine and serotonin release in certain brain regions, which may contribute to its potential antidepressant and anxiolytic effects. Additionally, this compound has been shown to modulate the activity of certain ion channels, which may contribute to its potential analgesic effects.
Advantages and Limitations for Lab Experiments
The advantages of using 1-[3-(4-nitrophenyl)acryloyl]-4-phenylpiperazine in lab experiments include its potential to modulate multiple neurotransmitter systems and ion channels, as well as its relatively simple synthesis method. However, one limitation of this molecule is its potential toxicity, which may limit its use in certain experimental settings.
Future Directions
There are several potential future directions for research on 1-[3-(4-nitrophenyl)acryloyl]-4-phenylpiperazine. For example, further investigation of the molecule's mechanism of action could lead to the development of more targeted and effective drug candidates. Additionally, studies on the molecule's potential toxicity and side effects could help to inform its potential use in clinical settings. Finally, investigation of the molecule's effects on other neurotransmitter systems and ion channels could lead to the identification of new therapeutic targets.
Synthesis Methods
The synthesis of 1-[3-(4-nitrophenyl)acryloyl]-4-phenylpiperazine involves the reaction of 4-nitrophenylacrylic acid with 1-(4-phenylpiperazin-1-yl)propan-2-amine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). This reaction leads to the formation of the desired product, which can be purified using standard chromatographic techniques.
Scientific Research Applications
The scientific research application of 1-[3-(4-nitrophenyl)acryloyl]-4-phenylpiperazine is primarily focused on its potential as a drug candidate. This molecule has been shown to exhibit interesting biochemical and physiological effects, making it a promising candidate for further investigation.
properties
IUPAC Name |
(E)-3-(4-nitrophenyl)-1-(4-phenylpiperazin-1-yl)prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O3/c23-19(11-8-16-6-9-18(10-7-16)22(24)25)21-14-12-20(13-15-21)17-4-2-1-3-5-17/h1-11H,12-15H2/b11-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GEWANDNEKQWJKS-DHZHZOJOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)C(=O)C=CC3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CCN1C2=CC=CC=C2)C(=O)/C=C/C3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.